Cas no 25143-49-1 (1,1'-Bicyclohexyl, 4,4'-diisocyanato-)
25143-49-1 structure
Product Name:1,1'-Bicyclohexyl, 4,4'-diisocyanato-
CAS No:25143-49-1
MF:C14H20N2O2
MW:248.320803642273
CID:1420952
PubChem ID:21976254
Update Time:2025-04-20
1,1'-Bicyclohexyl, 4,4'-diisocyanato- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Bicyclohexyl, 4,4'-diisocyanato-
- 1-isocyanato-4-(4-isocyanatocyclohexyl)cyclohexane
- DTXSID00621017
- 4,4'-Diisocyanato-1,1'-bi(cyclohexane)
- SCHEMBL539315
- 25143-49-1
-
- Inchi: 1S/C14H20N2O2/c17-9-15-13-5-1-11(2-6-13)12-3-7-14(8-4-12)16-10-18/h11-14H,1-8H2
- InChI Key: XXHBOIDTCOIIII-UHFFFAOYSA-N
- SMILES: O=C=NC1CCC(CC1)C1CCC(CC1)N=C=O
Computed Properties
- Exact Mass: 248.1526
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.86
1,1'-Bicyclohexyl, 4,4'-diisocyanato- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
25143-49-1 (1,1'-Bicyclohexyl, 4,4'-diisocyanato-) Related Products
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- 38258-74-1(1-isocyanato-4-methylcyclohexane)
- 4411-25-0(1-isocyanatoadamantane)
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